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Compound of Interest

Compound Name: Enlimomab

CAS No.: 142864-19-5

Cat. No.: B1176203

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Enlimomab. The information is based on findings from clinical trials and focuses on

understanding and potentially mitigating adverse effects.

Frequently Asked Questions (FAQs)
Q1: What is Enlimomab and what is its mechanism of action?

Enlimomab is a murine IgG2a monoclonal antibody that targets the human intercellular

adhesion molecule-1 (ICAM-1), also known as CD54.[1] ICAM-1 is expressed on various cell

types, including the vascular endothelium and leukocytes. By binding to ICAM-1, Enlimomab is

designed to inhibit the adhesion of leukocytes to the blood vessel walls, thereby reducing their

migration into tissues and suppressing inflammatory responses.[1]

Q2: What are the major adverse effects observed with Enlimomab in clinical trials?

The most significant adverse effects reported in a large clinical trial of Enlimomab in patients

with ischemic stroke were a higher incidence of infections, fever, and increased mortality
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compared to placebo.[2][3][4]

Q3: Why might Enlimomab be associated with an increased risk of infection?

By design, Enlimomab blocks leukocyte adhesion, a critical process for the immune system to

fight off pathogens.[1] This intended mechanism of action can inadvertently compromise the

body's ability to mount an effective immune response to infections.

Q4: What is the suspected cause of fever and other infusion-related reactions?

As a murine (mouse-derived) antibody, Enlimomab can be recognized as foreign by the

human immune system. This can lead to the formation of human anti-mouse antibodies

(HAMA), which can trigger an inflammatory response, complement activation, and the

activation of neutrophils, potentially causing fever and other systemic reactions.[4]

Data Presentation: Adverse Events in the
Enlimomab Acute Stroke Trial
The following tables summarize the key adverse events observed in the Enlimomab Acute

Stroke Trial, which randomized 625 patients with ischemic stroke to receive either Enlimomab
(n=317) or placebo (n=308).[2][3][4]

Table 1: Serious Adverse Events by Day 5
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Adverse Event Enlimomab Group (%) Placebo Group (%)

Pneumonia 2.2 1.6

Meningitis 1.9 0.0

Fever 1.9 0.6

Intracranial Hemorrhage 1.9 0.6

Cerebral Edema 4.4 2.9

Myocardial Infarction 1.3 0.6

Pulmonary Edema 1.3 0.6

Cardiac Arrest 1.6 0.3

Stroke-related Deterioration 3.8 3.6

Data sourced from the Enlimomab Acute Stroke Trial.[2]

Table 2: Serious Adverse Events from Day 6 to 30

Adverse Event Enlimomab Group (%) Placebo Group (%)

Aspiration Pneumonia 2.5 0.3

Septicemia 1.9 0.3

Meningitis 1.3 0.0

Respiratory Insufficiency 1.3 0.3

Intracranial Hemorrhage 1.6 0.3

Stroke 2.4 0.6

Cardiac Failure 1.6 0.6

Stroke-related Deterioration 4.4 3.2

Data sourced from the Enlimomab Acute Stroke Trial.[2]
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Table 3: Overall Incidence of Infections and Fever

Adverse Event Enlimomab Group (%) Placebo Group (%)

Infections 55.5 42.2

Fever 51.1 26.9

Data sourced from the Enlimomab Acute Stroke Trial.[2]

Table 4: Mortality Rate at 90 Days

Outcome Enlimomab Group (%) Placebo Group (%)

Death 22.2 16.2

Data sourced from the Enlimomab Acute Stroke Trial.[3][4]

Experimental Protocols
Monitoring for Immunogenicity: Human Anti-Mouse
Antibody (HAMA) Assay
Principle: An enzyme-linked immunosorbent assay (ELISA) is used to detect the presence of

HAMA in patient serum.

Methodology:

Plate Coating: Microtiter wells are coated with murine IgG.

Sample Incubation: Patient serum or plasma is added to the wells. If HAMA is present, it will

bind to the coated murine IgG.

Washing: Unbound proteins are washed away.

Detection: A horseradish peroxidase (HRP)-labeled murine IgG is added, which binds to the

captured HAMA, forming a "sandwich".
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Substrate Addition: A substrate solution (e.g., TMB) is added. The HRP enzyme catalyzes a

color change.

Measurement: The absorbance of the color is measured using a spectrophotometer. The

intensity of the color is proportional to the amount of HAMA in the sample.

Troubleshooting Guide: HAMA ELISA
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Issue Possible Cause Recommended Solution

High Background Insufficient washing

Increase the number of wash

steps. Ensure complete

aspiration of wash buffer.

Antibody concentration too

high

Titrate the detection antibody

to determine the optimal

concentration.

Non-specific binding

Use a blocking buffer (e.g.,

BSA or non-fat dry milk) to

block non-specific sites on the

plate.

No Signal or Weak Signal
Reagent omission or incorrect

order

Double-check that all reagents

were added in the correct

sequence.

Inactive enzyme conjugate
Test the activity of the HRP

conjugate separately.

Improper sample storage

Ensure serum/plasma samples

were stored correctly (e.g.,

-20°C or colder for long-term

storage).

Poor Reproducibility Pipetting errors
Use calibrated pipettes and

ensure consistent technique.

Inconsistent incubation

times/temperatures

Ensure all wells are incubated

for the same duration and at

the same temperature.

Edge effects

Avoid using the outer wells of

the plate or ensure even

temperature distribution during

incubation.
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Monitoring for Complement Activation: C3a desArg
ELISA
Principle: This ELISA quantifies the level of C3a desArg, a stable cleavage product of C3, as a

marker of complement activation.

Methodology:

Plate Coating: Microtiter wells are coated with a monoclonal antibody specific for C3a

desArg.

Sample Incubation: Patient EDTA plasma is added to the wells.

Washing: Unbound components are washed away.

Detection: A peroxidase-conjugated antibody that detects C3a is added.

Substrate Addition & Measurement: Similar to the HAMA ELISA, a substrate is added, and

the resulting color change is measured.

Troubleshooting Guide: C3a desArg ELISA

Refer to the general ELISA troubleshooting guide above, as the principles are similar.Crucially,

proper sample handling is vital to prevent in vitro complement activation. Blood should be

collected in EDTA tubes and plasma separated promptly at low temperatures.

Monitoring for Neutrophil Activation: Flow Cytometry for
CD11b Expression
Principle: Flow cytometry is used to quantify the expression of the activation marker CD11b on

the surface of neutrophils.

Methodology:

Whole Blood Staining: A whole blood sample is incubated with fluorescently labeled

monoclonal antibodies against CD11b and a neutrophil-specific marker (e.g., CD16).

Red Blood Cell Lysis: Red blood cells are lysed using a gentle lysing solution.
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Washing: The remaining white blood cells are washed to remove debris and unbound

antibodies.

Acquisition: The cells are analyzed on a flow cytometer.

Gating and Analysis: Neutrophils are identified based on their light scatter properties and

expression of the neutrophil-specific marker. The fluorescence intensity of the anti-CD11b

antibody on the neutrophil population is then measured to determine the level of CD11b

expression.

Troubleshooting Guide: Neutrophil CD11b Flow Cytometry

Issue Possible Cause Recommended Solution

High background fluorescence Inadequate washing
Increase the number of wash

steps.

Non-specific antibody binding

Use an Fc block to prevent

non-specific binding of

antibodies to Fc receptors.

Poor separation of cell

populations

Incorrect compensation

settings

Perform proper compensation

controls using single-stained

samples.

Inappropriate gating strategy

Set clear gates based on

forward and side scatter

properties, as well as specific

markers.

Low cell viability Harsh sample processing

Use gentle vortexing and keep

cells on ice as much as

possible.

In vitro neutrophil activation Delayed sample processing

Process blood samples as

quickly as possible after

collection.

Visualizations
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Caption: Enlimomab's mechanism of action in blocking leukocyte adhesion.

Adverse Event Monitoring

HAMA Assay (ELISA)

Data Analysis and
Safety Assessment

C3a desArg Assay (ELISA) Neutrophil Activation (Flow Cytometry)

Patient in
Clinical Trial

Enlimomab Administration

Blood Sample Collection

Click to download full resolution via product page

Caption: Workflow for monitoring adverse effects of Enlimomab.
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Caption: Postulated cascade leading to Enlimomab's adverse effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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